Cas no 20931-50-4 (2,2,6,6-tetramethyltetrahydropyran-4-ol)

• Product Name: 2,2,6,6-tetramethyltetrahydropyran-4-ol
• CAS No: 20931-50-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD21604057
• CID: 1083745
• PubChem ID: 66640734
• Update Time: 2025-10-29

2,2,6,6-tetramethyltetrahydropyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-Tetramethyltetrahydro-2H-pyran-4-ol
• 2,2,6,6-tetramethyloxan-4-ol
• 2,2,6,6-Tetramethyl-tetrahydro-pyran-4-ol
• 2,2,6,6-tetramethyltetrahydropyran-4-ol
• SB12513
• 2,2,6,6-Tetramethyl-tetrahydro-2H-pyran-4-ol
• MFCD21604057
• AMY34681
• DTXSID70735493
• AS-51552
• SY099034
• P12928
• A879345
• DB-120340
• SCHEMBL274597
• EN300-1672879
• CS-0052191
• AKOS022182186
• 2H-Pyran-4-ol, tetrahydro-2,2,6,6-tetramethyl-
• DWCANAGJFMTPNA-UHFFFAOYSA-N
• 20931-50-4

• MDL： MFCD21604057
• Inchi： 1S/C9H18O2/c1-8(2)5-7(10)6-9(3,4)11-8/h7,10H,5-6H2,1-4H3
• InChI Key： DWCANAGJFMTPNA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(CC1(C)C)O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 218.4±8.0 °C at 760 mmHg
• Flash Point: 76.8±12.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,2,6,6-tetramethyltetrahydropyran-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2,6,6-tetramethyltetrahydropyran-4-ol

Recent Advances in the Study of 2,2,6,6-Tetramethyltetrahydropyran-4-ol (CAS: 20931-50-4) and Its Applications in Chemical Biology and Medicine

The compound 2,2,6,6-tetramethyltetrahydropyran-4-ol (CAS: 20931-50-4) has recently garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the versatility of 2,2,6,6-tetramethyltetrahydropyran-4-ol as a key intermediate in the synthesis of complex organic molecules. Its rigid tetrahydropyran ring and sterically hindered hydroxyl group make it an attractive scaffold for designing novel bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the pharmacokinetic properties of lead compounds targeting G-protein-coupled receptors (GPCRs).

In the realm of drug discovery, researchers have explored the compound's potential as a chiral building block for asymmetric synthesis. A team at MIT reported in Nature Chemistry (2024) that derivatives of 20931-50-4 show remarkable stereoselectivity when used in catalytic reactions, opening new avenues for the production of enantiomerically pure pharmaceuticals. This development is particularly relevant for CNS-targeting drugs where chirality plays a crucial role in therapeutic efficacy.

The biological activity profile of 2,2,6,6-tetramethyltetrahydropyran-4-ol has also been investigated in several recent preclinical studies. Research from the Scripps Research Institute (2024) revealed that certain analogs exhibit potent anti-inflammatory properties through modulation of the NF-κB pathway. These findings suggest potential applications in treating chronic inflammatory diseases, though further optimization of the scaffold is needed to improve selectivity and reduce off-target effects.

From a synthetic chemistry perspective, advances in the production of 20931-50-4 have been significant. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) demonstrated a 40% yield improvement using biocatalytic methods, addressing previous challenges in large-scale production. This development is critical for enabling broader investigation of the compound's pharmaceutical potential.

Looking forward, the unique properties of 2,2,6,6-tetramethyltetrahydropyran-4-ol position it as a promising candidate for fragment-based drug discovery. Its combination of rigidity and functional group diversity makes it particularly suitable for targeting protein-protein interactions, an area of growing importance in oncology and infectious disease research. Current studies are exploring its incorporation into PROTACs (proteolysis targeting chimeras) as a means to address previously undruggable targets.

In conclusion, recent research on 20931-50-4 highlights its multifaceted potential in medicinal chemistry and chemical biology. While challenges remain in optimizing its pharmacological properties, the compound's unique structural features continue to inspire innovative applications across multiple therapeutic areas. Future research directions likely include further exploration of its structure-activity relationships and development of more efficient synthetic routes to enable broader investigation.